(2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C13H22N2O4/c1-13(2,3)19-12(18)14-7-9(8-14)15-6-4-5-10(15)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)/t10-/m0/s1
• InChI Key: KBOAYZVPFMNCCX-JTQLQIEISA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)N2CCCC2C(=O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC(C1)N2CCC[C@H]2C(=O)O
• Molecular Formula: C13H22N2O4
• Molecular Weight: 270.32 g/mol
• CAS RN: 1217700-03-2

Description

(2S)-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H22N2O4 and its molecular weight is 270.329. The purity is usually 95%.
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Scientific Research Applications

Stereoselective Synthesis

Research has demonstrated the base-induced cyclization of enantiopure (2-aminoalkyl)oxiranes allowing the stereospecific formation of pyrrolidin-3-ols and/or 2-(hydroxymethyl)azetidines, depending on the reaction conditions. Oxidation of these azetidines led to azetidine-2-carboxylic acids in high yields, highlighting a pathway for the synthesis of related structures (Medjahdi et al., 2009).

Biological Evaluation of Azetidinones

The synthesis and pharmacological activity of various azetidinones have been explored, showing that these compounds exhibit antidepressant and nootropic activities in a dose-dependent manner. This research underscores the potential of the azetidinone skeleton as a central nervous system (CNS) active agent, suggesting avenues for the development of more potent and safe CNS active agents for therapeutic use (Thomas et al., 2016).

Synthesis via Decarboxylative Condensation

A method involving the heating of α-amino acids with carbonyl compounds generates N-unsubstituted or N-substituted azomethine ylides through the elimination of water and carbon dioxide. This process leads to the production of pyrrolidines, pyrrolines, and oxazolidines, showcasing a versatile synthetic approach for the creation of related structures (Tsuge et al., 1987).

C-H Functionalization for Drug Syntheses

Research on the preparation of synthetically valuable chiral contiguous epoxyaziridines and their regioselective ring-opening has demonstrated an efficient method for the asymmetric synthesis of various antibiotics and non-proteinogenic amino acids. This highlights the role of such chemical structures in facilitating the development of medicinally important frameworks (Mao et al., 2018).

Antimicrobial and Antitubercular Activities

Novel azetidinone derivatives synthesized from pyrazin dicarboxylic acid have shown excellent antibacterial and antifungal activities. These compounds, through their structural analysis, offer insights into the development of new antimicrobial agents (Ayyash et al., 2019).